Cas no 849062-38-0 (4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid)

• Product name: 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid
• CAS No: 849062-38-0
• MF: C₁₅H₁₆BClO₃
• MW: 290.549743652344
• MDL: MFCD06411357
• CID: 716705
• PubChem ID: 24882681

4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-Chlorobenzyl)oxy)-3,5-dimethylphenyl)boronic acid
• 4-(4'-CHLOROBENZYLOXY)-3,5-DIMETHYLPHENYLBORONIC ACID
• 4-(4-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid
• Boronic acid,B-[4-[(4-chlorophenyl)methoxy]-3,5-dimethylphenyl]-
• 4-(4’-Chlorobenzyloxy)-3,5-dimethylphenylboronic
• Boronic acid, B-[4-[(4-chlorophenyl)methoxy]-3,5-dimethylphenyl]-
• BS-23167
• {4-[(4-Chlorophenyl)methoxy]-3,5-dimethylphenyl}boronic acid
• MFCD06411357
• ZIB06238
• AKOS015888909
• [4-[(4-chlorophenyl)methoxy]-3,5-dimethylphenyl]boronic acid
• 4-(4''-Chlorobenzyloxy)-3,5-dimethylphenylboronic Acid
• DTXSID00584491
• 4-[(4-CHLOROPHENYL)METHOXY]-3,5-DIMETHYLPHENYLBORONIC ACID
• 849062-38-0
• SCHEMBL257757
• CS-0178088
• F74414
• (4-((4-Chlorobenzyl)oxy)-3,5-dimethylphenyl)boronicacid
• AB25259
• 4-(4'-CHLOROBENZYLOXY)-3,5-DIMETHYLPHEN&
• 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid

• MDL： MFCD06411357
• Inchi： 1S/C15H16BClO3/c1-10-7-13(16(18)19)8-11(2)15(10)20-9-12-3-5-14(17)6-4-12/h3-8,18-19H,9H2,1-2H3
• InChI Key： MBKKDZFJTODELM-UHFFFAOYSA-N
• SMILES： B(C1=CC(C)=C(OCC2=CC=C(Cl)C=C2)C(C)=C1)(O)O

Computed Properties

• Exact Mass: 290.08800
• Monoisotopic Mass: 290.0881022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 95-100 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.59
• PSA: 49.69000
• LogP: 2.21560
• Vapor Pressure: Not available

4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid

4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic Acid: A Comprehensive Overview

The compound 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid, identified by the CAS number 849062-38-0, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various research domains. The name itself is a testament to its complex structure, which includes a boronic acid group attached to a phenyl ring substituted with specific substituents.

The structural composition of this compound is characterized by a phenyl ring with two methyl groups at the 3 and 5 positions, a chlorobenzyl ether group at the 4 position, and a boronic acid group. This arrangement makes it a versatile building block in organic synthesis, particularly in the Suzuki-Miyaura coupling reaction. The presence of the boronic acid group allows for efficient cross-coupling with aryl halides, enabling the creation of biaryl structures that are valuable in drug discovery and materials engineering.

Recent studies have highlighted the role of 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid in the synthesis of advanced materials. For instance, researchers have utilized this compound to develop novel polymers with enhanced electronic properties. The chlorobenzyl ether substituent contributes to the molecule's stability and reactivity, making it an ideal precursor for functional materials.

In addition to its role in materials science, this compound has found applications in medicinal chemistry. Its ability to participate in various coupling reactions has made it a valuable intermediate in the synthesis of bioactive molecules. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, opening new avenues for drug development.

The synthesis of 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of substituents on the phenyl ring and the installation of the boronic acid group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical research.

The unique combination of functional groups in this compound makes it an attractive candidate for further exploration. Ongoing studies are investigating its potential as a precursor for metal-organic frameworks (MOFs) and other hybrid materials. These materials hold promise for applications in catalysis, gas storage, and sensing technologies.

In conclusion, 4-(4'-Chlorobenzyloxy)-3,5-dimethylphenylboronic acid is a versatile and valuable compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an essential tool in organic synthesis, while its potential for use in advanced materials continues to drive innovative research efforts.